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Compound of Interest

Compound Name: Farnesylacetone

Cat. No.: B048025

Essential Safety and Handling Guide for
Farnesylacetone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Farnesylacetone in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and regulatory compliance.

I. Farnesylacetone: Key Safety Information

Farnesylacetone is a combustible liquid with a pleasant odor.[1] While it is not classified as a
highly hazardous substance, proper handling is essential to minimize risks.[1][2]

Physical and Chemical Properties
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Property

Value

CAS Number

762-29-8[1][2][3][4]

Molecular Formula

C18H300[2][4]

Molecular Weight 262.43 g/mol [2][3]

Appearance Colorless to pale yellow liquid[1][5]
Flash Point 110 °C (230 °F)[1][3]

Boiling Point 147-148 °C @ 0.50 mm Hg|6]

Storage Class

10 - Combustible liquids[3]

Il. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Farnesylacetone to prevent skin and eye

contact.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://www.thegoodscentscompany.com/data/rw1036181.html
https://www.fishersci.ca/shop/products/farnesylacetone-mixture-isomers-97-thermo-scientific/p-7024485
https://www.sigmaaldrich.com/AR/es/product/aldrich/46195
https://cymitquimica.com/products/IN-DA003QKP/farnesylacetone/
https://www.fishersci.ca/shop/products/farnesylacetone-mixture-isomers-97-thermo-scientific/p-7024485
https://cymitquimica.com/products/IN-DA003QKP/farnesylacetone/
https://www.fishersci.ca/shop/products/farnesylacetone-mixture-isomers-97-thermo-scientific/p-7024485
https://www.sigmaaldrich.com/AR/es/product/aldrich/46195
https://www.thegoodscentscompany.com/data/rw1036181.html
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://www.thegoodscentscompany.com/data/rw1036181.html
https://www.sigmaaldrich.com/AR/es/product/aldrich/46195
https://drs.illinois.edu/Page/AccidentResponse/ChemicalSpill
https://www.sigmaaldrich.com/AR/es/product/aldrich/46195
https://www.benchchem.com/product/b048025?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves.[7]

Provides good resistance to
solvents, oils, and some acids
and bases.[7] Check for rips or
punctures before use.[7] For
extended contact, consider

thicker, reusable nitrile gloves.

[7]

Eye Protection

Safety glasses with side

shields or safety goggles.

Protects against splashes.

Skin and Body

Standard laboratory coat.

Prevents contamination of

personal clothing.

Respiratory

Not required under normal use

with adequate ventilation.

In case of inadequate
ventilation or large spills, use a
NIOSH-approved respirator
with an organic vapor (OV)
cartridge (black label).[8][9][10]
[11]

lll. Operational Plan: Step-by-Step Handling Procedure

Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.

o Assemble all necessary equipment and reagents.

o Don the required PPE: lab coat, safety glasses/goggles, and nitrile gloves.

Handling:

o Dispense Farnesylacetone carefully to avoid splashing.

o Keep the container tightly closed when not in use.
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e Avoid contact with skin, eyes, and clothing.
Post-Handling:
o Wipe down the work area with an appropriate solvent.

» Remove gloves using a technique that avoids skin contamination and dispose of them in the
designated hazardous waste container.

e Wash hands thoroughly with soap and water.

IV. Spill Cleanup Protocol

In the event of a Farnesylacetone spill, follow these steps:

Alert Personnel: Immediately alert others in the vicinity.

o Assess the Spill: For small spills (less than 500 mL) that you are trained to handle, proceed
with cleanup. For large spills, evacuate the area and contact emergency personnel.

e Ensure Safety:
o Remove all ignition sources.
o Ensure adequate ventilation.
» Contain and Absorb:

o Use non-flammable absorbent materials like spill pads or inert absorbent powder to cover
the spill.[6][12] Do not use paper towels, as they are combustible.[6]

o Work from the outside of the spill inwards to prevent spreading.
e Collect Waste:

o Once the liquid is fully absorbed, use non-sparking tools (e.g., a plastic scoop) to collect
the absorbent material.

o Place the material into a heavy-duty plastic bag or a sealable container.[6][13]
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e Decontaminate:
o Clean the spill area with soap and water.[6]
e Dispose:

o Seal and label the waste container as "Hazardous Waste: Farnesylacetone" and dispose
of it according to the disposal plan.[13]

V. Disposal Plan

Farnesylacetone and any materials contaminated with it must be disposed of as hazardous
waste.

Waste Collection:

o Collect all Farnesylacetone waste (liquid and contaminated solids) in a designated,
compatible, and properly sealed container.

e The container must be clearly labeled as "Hazardous Waste" with the full chemical name
"Farnesylacetone".

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials like strong oxidizing agents.[14]

Disposal Procedure:
» Do not dispose of Farnesylacetone down the drain or in regular trash.[15]

» Arrange for pickup and disposal through a licensed hazardous waste management company.
[16][17]

e Ensure all local, state, and federal regulations for hazardous waste disposal are followed.[16]

Workflow for Safe Handling of Farnesylacetone
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Caption: Workflow for the safe handling of Farnesylacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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